Cas no 882288-77-9 (2,1,3-Benzothiadiazol-5-amine, N-(4-chlorophenyl)-4-nitro-)
882288-77-9 structure
Product Name:2,1,3-Benzothiadiazol-5-amine, N-(4-chlorophenyl)-4-nitro-
CAS No:882288-77-9
MF:C12H7ClN4O2S
MW:306.72757935524
CID:640518
PubChem ID:2821575
Update Time:2025-04-19
2,1,3-Benzothiadiazol-5-amine, N-(4-chlorophenyl)-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzothiadiazol-5-amine, N-(4-chlorophenyl)-4-nitro-
- N-(4-chlorophenyl)-4-nitro-2,1,3-benzothiadiazol-5-amine
- DTXSID90384886
- CCG-250681
- Oprea1_371687
- 882288-77-9
-
- Inchi: 1S/C12H7ClN4O2S/c13-7-1-3-8(4-2-7)14-10-6-5-9-11(16-20-15-9)12(10)17(18)19/h1-6,14H
- InChI Key: BYIHBVAMRMBZKL-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)NC1C=CC2C(C=1[N+](=O)[O-])=NSN=2
Computed Properties
- Exact Mass: 305.9978243g/mol
- Monoisotopic Mass: 305.9978243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 112Ų
2,1,3-Benzothiadiazol-5-amine, N-(4-chlorophenyl)-4-nitro- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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